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Compound of Interest

Compound Name: CK-869

Cat. No.: B1669133

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of CK-869, a potent small-molecule
inhibitor of the Actin-Related Protein 2/3 (Arp2/3) complex. Its primary focus is to detail the
mechanism of action, quantitative inhibitory properties, relevant experimental protocols, and
the signaling context of CK-869's interaction with the actin cytoskeleton.

Introduction: The Arp2/3 Complex and Branched
Actin Networks

The Arp2/3 complex is a crucial seven-subunit protein assembly that regulates the actin
cytoskeleton, a dynamic network essential for cell motility, endocytosis, and phagocytosis.[1]
The primary function of the Arp2/3 complex is to nucleate new actin filaments from the sides of
existing ("mother") filaments, creating a characteristic dendritic or branched actin network at a
70-degree angle.[1] This process is fundamental for generating the protrusive forces required
for lamellipodia formation at the leading edge of migrating cells.[1][2] The activity of the Arp2/3
complex is tightly regulated by upstream signals, primarily through Nucleation Promoting
Factors (NPFs) like proteins of the Wiskott-Aldrich syndrome protein (WASP) family.[3]

CK-869 is a valuable chemical tool used to acutely and reversibly inhibit the function of the
Arp2/3 complex, allowing researchers to dissect its role in various cellular processes.[4]

Mechanism of Action of CK-869
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CK-869 functions as an allosteric inhibitor of the Arp2/3 complex. Unlike its counterpart, CK-
666, which stabilizes the inactive conformation of the complex, CK-869 employs a distinct
mechanism.[5][6]

e Binding Site: CK-869 binds to a specific, serendipitous hydrophobic pocket on the Arp3
subunit of the complex.[4][5]

« Allosteric Inhibition: Upon binding, CK-869 allosterically destabilizes the active, "short pitch"
conformation of the Arp2-Arp3 dimer.[5][6] This active conformation is a critical intermediate
in the nucleation of a new actin filament. By preventing the stable formation of this state, CK-
869 effectively blocks the complex’s ability to initiate a new daughter filament.[5]

This mechanism does not involve direct competition with ATP, Nucleation Promoting Factors
(NPFs), or actin monomers for their binding sites on the complex.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684959/
https://pubmed.ncbi.nlm.nih.gov/23623350/
https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://www.embopress.org/doi/10.1038/s44319-024-00201-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684959/
https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684959/
https://pubmed.ncbi.nlm.nih.gov/23623350/
https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://www.benchchem.com/product/b1669133?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684959/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

CK-869 Mechanism of Action
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Simplified Arp2/3 Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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